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Compound of Interest

Compound Name: Diisopropyl chloromalonate

Cat. No.: B066214

CAS Number: 195209-93-9

Synonyms: dipropan-2-yl 2-chloropropanedioate, Propanedioic acid, chloro-, bis(1-methylethyl)
ester, diisopropyl 2-chloromalonate[1]

This technical guide provides an in-depth overview of Diisopropyl Chloromalonate, a
valuable reagent in organic synthesis, particularly for the pharmaceutical and fine chemical
industries. This document is intended for researchers, scientists, and professionals in drug
development, offering a concise summary of its properties, a representative synthesis protocol,
and its potential applications.

Chemical and Physical Properties

While specific experimental data for Diisopropyl Chloromalonate is limited in publicly
available literature, the following table summarizes its key identifiers and known properties.

Property Value Source
CAS Number 195209-93-9 [2]
Molecular Formula CoH15ClO4 [2][3]
Molecular Weight 222.67 g/mol [2]
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For context, related dialkyl chloromalonates exhibit properties such as being liquids at room
temperature. For example, diethyl chloromalonate has a boiling point of 98-103 °C at 12 mbar
and a density of 1.204 g/mL at 25 °C.[4]

Synthesis

A common and effective method for the preparation of dialkyl chloromalonates is the direct
chlorination of the corresponding dialkyl malonate with sulfuryl chloride (SO2Cl2). While a
specific protocol for Diisopropyl Chloromalonate is not readily available, the following
experimental procedure for the synthesis of diethyl chloromalonate can be adapted.[4]

Representative Experimental Protocol: Chlorination of
Diisopropyl Malonate

Materials:

» Diisopropyl malonate

o Sulfuryl chloride (SO2Clz2)

e Round-bottom flask

e Reflux condenser

e Heating mantle

« Distillation apparatus

Procedure:

» To a round-bottom flask equipped with a reflux condenser, add Diisopropyl malonate.

e Slowly add sulfuryl chloride dropwise to the Diisopropyl malonate at a controlled
temperature, typically between 60-70 °C.

o After the addition is complete, stir the reaction mixture for approximately 60 minutes at the
same temperature.
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» Following the stirring period, heat the mixture to a higher temperature (e.g., around 160 °C
for the diethyl analogue) for a short duration to ensure the reaction goes to completion.[4]

 Purify the crude product by vacuum distillation to obtain Diisopropyl chloromalonate.

Note: This is a representative protocol based on the synthesis of a similar compound.
Optimization of reaction conditions, such as temperature and reaction time, may be necessary
for Diisopropyl Chloromalonate.

The following diagram illustrates the general workflow for the synthesis of a dialkyl
chloromalonate.
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General Synthesis Workflow for Dialkyl Chloromalonates
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Caption: A generalized workflow for the synthesis of dialkyl chloromalonates.
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Applications in Drug Development

Dialkyl 2-halomalonates are important building blocks in the synthesis of various Active
Pharmaceutical Ingredients (APIs).[5] Their utility stems from the presence of two ester groups
and a reactive carbon-chlorine bond, allowing for a variety of chemical transformations.

While specific examples for Diisopropyl Chloromalonate are not extensively documented, its
analogues, dimethyl and diethyl chloromalonate, are known to be key intermediates in the
synthesis of several drugs. For instance, dialkyl 2-halomalonates are starting materials for the
synthesis of APIs such as the endothelin receptor antagonist Bosentan and the antidepressant
Vilazodone.[5]

The general reactivity of chloromalonates allows for their use in the construction of complex
heterocyclic ring systems, which are common structural motifs in many pharmaceuticals. The
diisopropyl ester group in Diisopropyl Chloromalonate can influence the compound's
solubility and reactivity, potentially offering advantages in specific synthetic routes.

The following diagram illustrates the logical relationship of Diisopropyl Chloromalonate as a
building block in pharmaceutical synthesis.
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Role of Diisopropyl Chloromalonate in Drug Synthesis
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Caption: The role of Diisopropyl Chloromalonate as a synthetic building block.

Safety and Handling

Detailed toxicological data for Diisopropyl Chloromalonate is not available. However, based
on the safety information for analogous compounds like diethyl chloromalonate, it should be
handled with care in a well-ventilated area, and appropriate personal protective equipment
(PPE), including gloves and safety glasses, should be worn. Compounds in this class are
typically irritants to the skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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